Cas no 1627905-88-7 (N-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide)

• Product Name: N-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide
• CAS No: 1627905-88-7
• MF: C₁₅H₂₅BN₂O₄S
• MW: 340.246002912521
• CID: 4828136
• Update Time: 2026-02-27

N-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide
• N-tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide
• N-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide

• Inchi： 1S/C15H25BN2O4S/c1-13(2,3)18-23(19,20)12-8-11(9-17-10-12)16-21-14(4,5)15(6,7)22-16/h8-10,18H,1-7H3
• InChI Key： XRCKZASMXSHUNC-UHFFFAOYSA-N
• SMILES： S(C1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Topological Polar Surface Area: 85.9

Additional information on N-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide

N-Tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1627905-88-7, named N-Tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a sulfonamide group and a tetramethyl-dioxaborolane moiety. The N-Tert-butyl group further enhances the molecule's stability and reactivity, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the importance of tetramethyl-dioxaborolane derivatives in catalytic processes, particularly in the context of cross-coupling reactions. The presence of this group in the compound suggests potential applications in organocatalysis and transition-metal-catalyzed transformations. Researchers have demonstrated that such boron-containing compounds can significantly accelerate reaction rates while maintaining high selectivity, making them indispensable in modern synthetic chemistry.

The pyridine ring in this compound serves as a versatile platform for further functionalization. Its ability to act as both an electron-deficient aromatic system and a coordinating ligand has been exploited in various contexts. For instance, recent advancements in medicinal chemistry have utilized pyridine-based sulfonamides as bioisosteres of traditional amide bonds, offering improved pharmacokinetic profiles and reduced susceptibility to metabolic degradation.

The sulfonamide group attached to the pyridine ring introduces additional functionality to the molecule. Sulfonamides are known for their stability under physiological conditions and their ability to form strong hydrogen bonds. These properties make them ideal for use in drug design, where they can enhance the bioavailability and efficacy of therapeutic agents. Recent research has also explored the use of sulfonamides as scaffolds for peptide mimetics and enzyme inhibitors.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The incorporation of the tetramethyl-dioxaborolane group typically requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Advanced techniques such as microwave-assisted synthesis and continuous-flow chemistry have been employed to streamline the production process and improve scalability.

From an applications perspective, this compound holds promise in several areas. In materials science, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. In pharmaceuticals, its unique structure could serve as a lead compound for developing novel therapeutics targeting various disease states. Additionally, its role as an intermediate in more complex molecular constructions cannot be overlooked.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the N-Tert-butyl group significantly influences the molecule's electron distribution, enhancing its ability to participate in π-interactions. This insight has paved the way for new strategies in supramolecular chemistry and self-assembling systems.

In conclusion, N-Tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool in contemporary chemical research. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.